1-(4-Methoxyphenyl)-2-(4-(thiophen-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 1-(4-methoxyphenyl)-2-(4-thiophen-2-ylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H21NO2S/c1-21-16-6-4-14(5-7-16)17(20)13-19-10-8-15(9-11-19)18-3-2-12-22-18/h2-7,12,15H,8-11,13H2,1H3
• InChI Key: JTCFLVAFDUNWTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CN2CCC(CC2)C3=CC=CS3
• Molecular Formula: C18H21NO2S
• Molecular Weight: 315.4 g/mol

Description

1-(4-Methoxyphenyl)-2-(4-(thiophen-2-yl)piperidin-1-yl)ethanone is a chemical compound that is also known as MPTPE. This compound has gained attention in scientific research due to its potential applications in the field of pharmacology. MPTPE is a piperidine derivative that has been found to have significant effects on the central nervous system. In

Scientific Research Applications

Antiallergy Activity

A study by Walsh, Franzyshen, and Yanni (1989) focused on the synthesis and evaluation of antiallergy activities of various compounds, including analogues structurally related to 1-(4-Methoxyphenyl)-2-(4-(thiophen-2-yl)piperidin-1-yl)ethanone. Their research demonstrated that several analogues exhibited potent activity in the passive foot anaphylaxis (PFA) assay, which is beneficial for identifying compounds with antiallergic properties. This suggests potential applications in developing antiallergy medications (Walsh, Franzyshen, & Yanni, 1989).

Antimicrobial Activity

Puthran et al. (2019) synthesized novel Schiff bases using a compound structurally similar to this compound. Their study demonstrated excellent antimicrobial activity compared to other derivatives, highlighting its relevance in the development of new antimicrobial agents (Puthran et al., 2019).

Pharmacological Activities

Onawole et al. (2017) conducted a computational assessment of biochemical properties and vibrational assignments for a synthesized compound related to this compound, revealing its potential as an arylpiperazine-based drug with a range of pharmacological activities. Their findings indicate possible applications in drug design and pharmacology (Onawole et al., 2017).

Synthesis of Selective Estrogen Receptor Modulators

A study by Palkowitz et al. (1997) found that replacing the carbonyl group in a compound structurally related to this compound resulted in a substantial increase in estrogen antagonist potency. This discovery suggests its potential application in the development of selective estrogen receptor modulators (SERMs) for therapeutic uses (Palkowitz et al., 1997).

Antibacterial Activity

Merugu, Ramesh, and Sreenivasulu (2010) explored the synthesis and antibacterial activity of various piperidine-containing compounds, including those related to this compound. Their research indicates the potential of these compounds to serve as templates for the development of new antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010).